Cas no 1805162-40-6 (6-Amino-3-bromo-4-cyano-2-(difluoromethyl)pyridine)

• Product Name: 6-Amino-3-bromo-4-cyano-2-(difluoromethyl)pyridine
• CAS No: 1805162-40-6
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 4811193
• Update Time: 2023-08-18

6-Amino-3-bromo-4-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-bromo-4-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrF2N3/c8-5-3(2-11)1-4(12)13-6(5)7(9)10/h1,7H,(H2,12,13)
• InChI Key： ILTZUIJCBHPTAE-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.6
• Topological Polar Surface Area: 62.7